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Compound of Interest

Compound Name: Aspergillimide

Cat. No.: B10814126

Get Quote

Application Note: Aspergillimide Solution Preparation & Stability

Executive Summary & Scientific Context
Aspergillimide (often synonymous with or closely related to Asperparaline A) is a bioactive

fungal alkaloid isolated from Aspergillus species (A. japonicus, A. aculeatus).[1] Chemically, it is

an azaspiro-succinimide derivative belonging to the paraherquamide family.

Primary Utility:

Pharmacology: Potent antagonist of insect nicotinic acetylcholine receptors (nAChRs),

exhibiting paralytic activity.[2]

Drug Discovery: Investigated for anthelmintic (anti-parasitic) properties and as a potential

biomarker for invasive aspergillosis.

Technical Challenge: Like many complex fungal metabolites, Aspergillimide exhibits poor

aqueous solubility and susceptibility to degradation if mishandled. This guide provides a

standardized, self-validating protocol for preparing high-integrity stock solutions, ensuring

experimental reproducibility in high-throughput screening (HTS) and mechanistic studies.
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Physicochemical Profile
Understanding the solute's properties is the first step in rational solution design.

Property Specification Notes

Chemical Name
Aspergillimide (Asperparaline

A)

Note: Distinct from 16-keto-

aspergillimide (SB202327).[3]

[4]

Molecular Weight ~359.46 g/mol
Use exact batch MW from CoA

for calculations.

Appearance White to Off-White Solid Crystalline powder.

Primary Solubility DMSO, Ethanol, Methanol > 10 mg/mL in DMSO.

Aqueous Solubility Negligible (< 0.1 mg/mL)
Requires organic co-solvent for

biological buffers.

Stability Factors Light & Moisture Sensitive Hygroscopic; store desiccated.

Protocol: Stock Solution Preparation
Objective: Prepare a 10 mM Stock Solution in DMSO.

Materials & Reagents
Compound: Aspergillimide (Solid, >95% Purity).[3][4][5][6]

Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, Cell Culture Grade (≥99.9%).

Why Anhydrous? Water introduces hydrolysis risks and promotes microbial growth.

Vessel: Amber glass vials (to protect from light) with Teflon-lined caps.

Step-by-Step Methodology
Step 1: Gravimetric Verification (The "Self-Validating" Check)
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Do not rely solely on the vendor's label weight (e.g., "1 mg"). Residual solvent or packing

errors can alter mass.

Action: Weigh the vial containing the solid. Transfer the solid to a clean amber vial. Weigh

the empty source vial.

Calculation:

Step 2: Volume Calculation Calculate the required DMSO volume (

) to achieve 10 mM concentration.

Example: For 1.0 mg of Aspergillimide (MW 359.5):

Step 3: Solubilization

Add the calculated volume of DMSO to the vial.

Vortex vigorously for 30–60 seconds.

Visual Check: Hold the vial against a light source. The solution must be optically clear with

no visible particulates or Schlieren lines (swirls indicating density gradients).

Troubleshooting: If particles persist, sonicate in a water bath at room temperature (25°C)

for 2 minutes. Avoid heating >40°C to prevent thermal degradation.

Step 4: Aliquoting & Storage

Divide the stock into single-use aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

Storage Condition: -20°C (Standard) or -80°C (Long-term > 6 months).

Stability & Handling Guidelines
Stability Profile

Solid State: Stable for ≥2 years at -20°C if protected from moisture (desiccated).

DMSO Stock (-20°C): Stable for ~6 months.
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Aqueous Working Solution: Unstable. Prepare immediately before use. Hydrolysis risk

increases significantly after 24 hours at 37°C.

Freeze-Thaw Integrity
Repeated temperature shifts cause condensation and compound precipitation.

Rule: Maximum 1 freeze-thaw cycle per aliquot. Discard unused thawed portion.

Photostability
Aspergillimides contain conjugated systems susceptible to photo-oxidation.

Protocol: Perform all handling under low light or yellow light if possible. Always use amber

vials or wrap clear tubes in aluminum foil.

Biological Application: Dilution Strategy
Goal: Dilute stock to working concentration (e.g., 10 µM) while minimizing DMSO toxicity.

Critical Constraint: Final DMSO concentration in cell culture must usually be < 0.5% (v/v) (and

often < 0.1% for sensitive neuronal lines).[7]

Workflow:

Intermediate Dilution: Dilute 10 mM Stock 1:10 in culture medium (or PBS)

1 mM (10% DMSO).

Note: A precipitate may form here. If so, dilute 1:100 directly into the final medium instead.

Final Dilution: Dilute 1 mM Intermediate 1:100 into assay medium

10 µM (0.1% DMSO).

Diagram 1: Preparation & Dilution Workflow
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Caption: Optimized workflow for preparing Aspergillimide solutions, emphasizing temperature

management and solvent control to maintain compound integrity.

Mechanism of Action (Contextual)
Understanding the biological target ensures the preparation is fit for purpose. Aspergillimide
acts as a paralytic agent by blocking nAChRs.

Diagram 2: Signaling Pathway & Blockade
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Caption: Aspergillimide functions as an antagonist at the nicotinic acetylcholine receptor

(nAChR), preventing channel opening and inducing paralysis in target organisms.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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